Cas no 1871699-31-8 (5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one
• CAS No: 1871699-31-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6159552
• PubChem ID: 165473869
• Update Time: 2025-07-21

5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1871699-31-8
• EN300-1106784
• 5-amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one
• 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H14N2O3/c1-13-4-5-14-7-11-6-8(10)2-3-9(11)12/h2-3,6H,4-5,7,10H2,1H3
• InChI Key： KDZMIXPTPTWZEZ-UHFFFAOYSA-N
• SMILES： O(CCOC)CN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one (CAS No. 1871699-31-8)

5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one (CAS No. 1871699-31-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the dihydropyridinone class, characterized by a pyridinone core modified with an amino group and a 2-methoxyethoxymethyl side chain. Its molecular formula, C₉H₁₄N₂O₃, reflects its moderate polarity, making it soluble in common organic solvents like DMSO and methanol, which is crucial for laboratory applications.

The compound's heterocyclic scaffold is of particular interest in drug discovery, as it mimics bioactive motifs found in many FDA-approved drugs. Researchers are exploring its potential as a building block for kinase inhibitors or antiviral agents, aligning with current trends in targeted therapy development. Recent literature highlights its utility in medicinal chemistry for constructing proteolysis targeting chimeras (PROTACs), a hot topic in degradation-based therapeutics. The methoxyethoxy side chain enhances cell permeability—a critical factor in optimizing bioavailability—while the amino group provides a handle for further derivatization.

From a synthetic perspective, CAS 1871699-31-8 exemplifies modern green chemistry principles. Its preparation typically involves microwave-assisted synthesis, reducing reaction times and energy consumption compared to traditional methods. Analytical characterization via LC-MS and NMR confirms high purity (>95%), meeting stringent requirements for preclinical studies. Stability studies indicate that the compound remains intact under ambient conditions for extended periods when stored in amber vials at -20°C, addressing common concerns about compound degradation in research settings.

The growing demand for 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one correlates with increased interest in fragment-based drug design (FBDD). Its molecular weight (198.22 g/mol) falls within the ideal range for fragment libraries, while its hydrogen bond donors/acceptors (3/4) comply with Lipinski's rule of five—frequently searched parameters by medicinal chemists. Suppliers often highlight its compatibility with high-throughput screening platforms, responding to industry needs for accelerated drug discovery workflows.

Emerging applications extend to bioconjugation, where the amino group facilitates linkage to fluorescent tags or nanoparticles for diagnostic probe development. This aligns with the booming theranostics market, combining therapy and diagnostics. Computational studies suggest favorable ADMET properties—a trending search term among pharmacologists—with predicted low hepatotoxicity and moderate blood-brain barrier penetration, though experimental validation is ongoing.

Quality control protocols for CAS 1871699-31-8 emphasize residual solvent analysis (<1% by GC) and heavy metal screening (<10 ppm), addressing regulatory concerns in GMP-compliant synthesis. The compound's structure-activity relationship (SAR) studies frequently appear in patents related to inflammatory disease targets, reflecting its relevance in immunology research. Its logP value (~0.8) indicates balanced hydrophilicity/lipophilicity, a key consideration in recent formulation optimization discussions.

As the pharmaceutical industry shifts toward small-molecule modulators of protein-protein interactions, 5-Amino-1-[(2-methoxyethoxy)methyl]-1,2-dihydropyridin-2-one serves as a versatile intermediate. Its crystallographic data (CCDC-deposited) aids in molecular docking studies, frequently referenced in computational chemistry forums. Environmental impact assessments show favorable biodegradability profiles, meeting green chemistry metrics increasingly demanded by funding agencies.